Cas no 1208795-98-5 (2-Bromo-7-ethyl-5H-1,3,4thiadiazolo3,2-apyrimidin-5-one)

2-Bromo-7-ethyl-5H-1,3,4-thiadiazolo[3,2-a]pyrimidin-5-one is a heterocyclic compound featuring a fused thiadiazolopyrimidinone core with bromine and ethyl substituents. This structure imparts reactivity suitable for further functionalization, making it valuable in medicinal chemistry and material science applications. The bromine atom at the 2-position offers a versatile handle for cross-coupling reactions, while the ethyl group enhances lipophilicity, potentially improving bioavailability in drug development. Its rigid fused-ring system contributes to stability, and the electron-deficient nature of the thiadiazole moiety may facilitate interactions in catalytic or binding applications. The compound serves as a key intermediate in synthesizing more complex heterocyclic systems.
2-Bromo-7-ethyl-5H-1,3,4thiadiazolo3,2-apyrimidin-5-one structure
1208795-98-5 structure
Product Name:2-Bromo-7-ethyl-5H-1,3,4thiadiazolo3,2-apyrimidin-5-one
CAS No:1208795-98-5
MF:C7H6BrN3OS
MW:260.111038684845
CID:5735028
PubChem ID:45791850
Update Time:2025-05-24

2-Bromo-7-ethyl-5H-1,3,4thiadiazolo3,2-apyrimidin-5-one Chemical and Physical Properties

Names and Identifiers

    • C7H6BrN3OS
    • 2-bromo-7-ethyl-5H-[1,3,4]thiadiazolo[3,2-a]pyrimidin-5-one
    • AKOS026730236
    • SCHEMBL18336761
    • EN300-51226
    • Z636243300
    • CCG-321116
    • AT33604
    • 1208795-98-5
    • 2-bromo-7-ethyl-[1,3,4]thiadiazolo[3,2-a]pyrimidin-5-one
    • CS-0078637
    • 2-Bromo-7-ethyl-5H-1,3,4thiadiazolo3,2-apyrimidin-5-one
    • Inchi: 1S/C7H6BrN3OS/c1-2-4-3-5(12)11-7(9-4)13-6(8)10-11/h3H,2H2,1H3
    • InChI Key: YUWKSPYNEOVDQO-UHFFFAOYSA-N
    • SMILES: BrC1=NN2C(C=C(CC)N=C2S1)=O

Computed Properties

  • Exact Mass: 258.94150g/mol
  • Monoisotopic Mass: 258.94150g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 1
  • Complexity: 361
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.2
  • Topological Polar Surface Area: 70.3Ų

2-Bromo-7-ethyl-5H-1,3,4thiadiazolo3,2-apyrimidin-5-one Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Chemenu
CM337075-1g
2-Bromo-7-ethyl-5H-[1,3,4]thiadiazolo[3,2-a]pyrimidin-5-one
1208795-98-5 95%+
1g
$499 2022-12-29
Chemenu
CM337075-5g
2-Bromo-7-ethyl-5H-[1,3,4]thiadiazolo[3,2-a]pyrimidin-5-one
1208795-98-5 95%+
5g
$1446 2022-12-29
TRC
B998838-25mg
2-Bromo-7-ethyl-5H-[1,3,4]thiadiazolo[3,2-a]pyrimidin-5-one
1208795-98-5
25mg
$ 70.00 2022-06-06
TRC
B998838-50mg
2-Bromo-7-ethyl-5H-[1,3,4]thiadiazolo[3,2-a]pyrimidin-5-one
1208795-98-5
50mg
$ 95.00 2022-06-06
TRC
B998838-250mg
2-Bromo-7-ethyl-5H-[1,3,4]thiadiazolo[3,2-a]pyrimidin-5-one
1208795-98-5
250mg
$ 365.00 2022-06-06
Chemenu
CM337075-1g
2-Bromo-7-ethyl-5H-[1,3,4]thiadiazolo[3,2-a]pyrimidin-5-one
1208795-98-5 95%+
1g
$703 2021-08-18
Chemenu
CM337075-5g
2-Bromo-7-ethyl-5H-[1,3,4]thiadiazolo[3,2-a]pyrimidin-5-one
1208795-98-5 95%+
5g
$2194 2021-08-18
Enamine
EN300-51226-0.05g
2-bromo-7-ethyl-5H-[1,3,4]thiadiazolo[3,2-a]pyrimidin-5-one
1208795-98-5 95.0%
0.05g
$88.0 2025-02-20
Enamine
EN300-51226-0.1g
2-bromo-7-ethyl-5H-[1,3,4]thiadiazolo[3,2-a]pyrimidin-5-one
1208795-98-5 95.0%
0.1g
$132.0 2025-02-20
Enamine
EN300-51226-0.25g
2-bromo-7-ethyl-5H-[1,3,4]thiadiazolo[3,2-a]pyrimidin-5-one
1208795-98-5 95.0%
0.25g
$188.0 2025-02-20

2-Bromo-7-ethyl-5H-1,3,4thiadiazolo3,2-apyrimidin-5-one Related Literature

Additional information on 2-Bromo-7-ethyl-5H-1,3,4thiadiazolo3,2-apyrimidin-5-one

2-Bromo-7-Ethyl-5H-1,3,4-Thiadiazolo[3,2-a]Pyrimidin-5-One: A Comprehensive Overview

The compound 2-Bromo-7-Ethyl-5H-1,3,4-Thiadiazolo[3,2-a]Pyrimidin-5-One (CAS No. 1208795-98-5) is a structurally unique heterocyclic compound that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound belongs to the class of thiadiazolopyrimidinones, which are known for their diverse biological activities and potential applications in drug development. The molecule's structure is characterized by a fused thiadiazole and pyrimidine ring system, with a bromine atom at position 2 and an ethyl group at position 7. These substituents play a crucial role in determining the compound's chemical reactivity and biological properties.

Recent studies have highlighted the importance of thiadiazolopyrimidinones as scaffolds for developing bioactive molecules. The fused ring system provides a rigid structure that can interact with various biological targets, such as enzymes and receptors. For instance, researchers have explored the potential of 2-Bromo-7-Ethyl-5H-1,3,4-Thiadiazolo[3,2-a]Pyrimidin-5-One as a lead compound for anti-inflammatory agents. Its ability to modulate inflammatory pathways has been demonstrated in vitro and in vivo models, suggesting its potential utility in treating conditions such as arthritis and neuroinflammation.

The synthesis of 2-Bromo-7-Ethyl-5H-1,3,4-Thiadiazolo[3,2-a]Pyrimidin-5-One involves a multi-step process that typically begins with the preparation of the thiadiazole ring followed by its fusion with the pyrimidine moiety. The introduction of the bromine atom and ethyl group requires precise control over reaction conditions to ensure high yields and purity. Recent advancements in catalytic methods have enabled more efficient syntheses of this compound, reducing production costs and improving scalability.

In terms of pharmacokinetics, 2-Bromo-7-Ethyl-5H-1,3,4-Thiadiazolo[3,2-a]Pyrimidin-5-One exhibits moderate solubility in aqueous solutions and good permeability across biological membranes. These properties are advantageous for drug delivery but may require formulation adjustments to optimize bioavailability. Preclinical studies have shown that the compound demonstrates selective activity against certain cancer cell lines, particularly those overexpressing specific oncogenes. This selectivity suggests that it could serve as a targeted therapeutic agent in oncology.

Another area of active research involving this compound is its role as an inhibitor of key enzymes involved in metabolic disorders. For example, studies have shown that 2-Bromo-7-Ethyl-5H-1,3,4-Thiadiazolo[3,2-a]Pyrimidin-5-One can inhibit the activity of kinases associated with energy metabolism. This finding opens new avenues for its application in treating metabolic syndromes such as diabetes and obesity.

Despite its promising biological activities, further research is needed to fully understand the mechanisms underlying its effects and to address potential safety concerns. Ongoing clinical trials are evaluating its toxicity profile and efficacy in human subjects. Additionally, computational modeling techniques are being employed to predict its interactions with various biological systems and to guide the design of more potent derivatives.

In conclusion, 2-Bromo-7-Ethyl-5H-1,3,4-Thiadiazolo[3,2-a]Pyrimidin

Recommended suppliers
烟台朗裕新材料科技有限公司
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Zhengzhou Baoyu Pharmaceutical Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Zhengzhou Baoyu Pharmaceutical Co., Ltd.
TAIXING JOXIN BIO-TEC CO.,LTD.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
TAIXING JOXIN BIO-TEC CO.,LTD.
Jinta Yudi Pharmaceutical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jinta Yudi Pharmaceutical Technology Co., Ltd.
Shenzhen GeneSeqTools Bioscience & Technology Co. Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Shenzhen GeneSeqTools Bioscience & Technology Co. Ltd.